3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine

• Molecular Formula: C7H10BrN3
• Molecular Weight: 216.08 g/mol
• SMILES: C1CCN2C(=C(C(=N2)N)Br)C1
• InChI: InChI=1S/C7H10BrN3/c8-6-5-3-1-2-4-11(5)10-7(6)9/h1-4H2,(H2,9,10)
• InChIKey: UWAGPUHREFANEV-UHFFFAOYSA-N

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine: Core Scaffold Profile

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CAS 1783611-20-0) is a heterocyclic building block belonging to the tetrahydropyrazolo[1,5-a]pyridine class. It features a partially saturated pyridine ring fused to a 2-aminopyrazole, with a strategically placed bromine atom at the 3-position. This bromine is critical for enabling downstream palladium-catalyzed cross-coupling chemistries, such as Suzuki-Miyaura reactions, which are commonly employed in the construction of kinase-focused compound libraries [1]. Compared to its non-halogenated core (CAS 149978-63-2), the bromo derivative offers higher lipophilicity (XLogP3 of 1.3 vs 0.6) and a larger molecular footprint, making it a superior choice for projects that require a versatile, late-stage diversifiable intermediate with drug-like physicochemical properties [2].

▪ Bromine handle for palladium-catalyzed cross-coupling diversification

▪ Increased lipophilicity supports drug-like property screening

• [1] Kendall, J. D.; Marshall, A. J.; Giddens, A. C.; et al. Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group. Bioorganic & Medicinal Chemistry 2014, 22 (22), 6357-6365. View Source
• [2] PubChem Compound Summary. 3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CID 84681521). National Center for Biotechnology Information, 2026. View Source

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine: Irreplaceable vs Common Analogs

Generic substitution of 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine with its 3-chloro or 3-unsubstituted analogs is not chemically or pharmacologically equivalent. The 3-chloro variant (CAS 149978-64-3) exhibits significantly reduced reactivity in palladium-catalyzed cross-coupling reactions due to the stronger C–Cl bond, limiting its utility in convergent synthetic strategies [1]. Conversely, the 3-unsubstituted core (CAS 149978-63-2) entirely lacks a handle for this critical diversification step. Furthermore, the bromine atom imparts a logP increase of approximately 0.7 units over the parent scaffold, which can meaningfully influence the lipophilic ligand efficiency (LLE) of final kinase inhibitors [2]. The crystallographic evidence in PDB entry 2R3K confirms that a 3-bromo substituent on a pyrazolo[1,5-a]pyridine core is compatible with the hinge-binding motif of CDK2, validating the scaffold's design for kinase drug discovery [3].

3-Chloro analog

Stronger C–Cl bond may limit reactivity in cross-coupling, reducing synthetic throughput

3-Unsubstituted core

Lacks halogen handle; cannot undergo direct late-stage diversification

Lipophilicity mismatch

Lower logP of parent scaffold may shift lipophilic efficiency in kinase inhibitor design

• [1] Fischmann, T. O.; Hruza, A.; Duca, J. S.; et al. Structure-guided discovery of cyclin-dependent kinase inhibitors. Biopolymers 2008, 89 (5), 372-379. View Source
• [2] PubChem Compound Summary. 3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CID 84681521). National Center for Biotechnology Information, 2026. View Source
• [3] PDB Entry 2R3K. Crystal Structure of Cyclin-Dependent Kinase 2 with inhibitor 3-bromo-5-phenyl-N-(pyrimidin-5-ylmethyl)pyrazolo[1,5-a]pyridin-7-amine. RCSB Protein Data Bank, 2008. View Source

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine: Differentiation Evidence

Physicochemical Property Comparison

The 3-bromo derivative exhibits a calculated XLogP3 of 1.3, an increase of 0.7 log units over the parent scaffold (XLogP3 0.6) and 0.1 units over the 3-chloro analog (XLogP3 1.2). Its higher molecular weight (216.08 g/mol) and exact mass (215.00581 Da) reflect the bromine atom's contribution to bulkier, lipophilic character [1]. This moderate lipophilicity places the compound in a favorable range for CNS drug-like space, while the bromine provides a synthetic handle absent in the parent scaffold.

Physicochemical comparison

Cross-study comparable

XLogP3 1.3 (Br) vs 0.6 (H) vs 1.2 (Cl)

Supports lipophilicity control during library design

Computed values; experimental confirmation may be needed

Evidence Dimension	Predicted logP (XLogP3-AA)
Target Compound Data	1.3
Comparator Or Baseline	3-H analog (CAS 149978-63-2): 0.6; 3-Cl analog (CAS 149978-64-3): 1.2
Quantified Difference	Δ +0.7 vs H, Δ +0.1 vs Cl
Conditions	PubChem computed descriptors, XLogP3-AA algorithm

Why This Matters

Selecting the bromo derivative allows fine-tuning of logP within a narrow range (1.2–1.3) while retaining the cross-coupling handle, enabling optimal balance between permeability and solubility in kinase inhibitor design.

• [1] PubChem Compound Summary. 3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CID 84681521); 4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine (CID 54316662); 3-Chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-amine (CID 22912805). National Center for Biotechnology Information, 2026. View Source

Kinase Hinge-Binding Compatibility (CDK2 Co-Crystal)

PDB entry 2R3K (resolution 2.30 Å) reveals the co-crystal structure of CDK2 with a 3-bromo-pyrazolo[1,5-a]pyridine derivative (3-bromo-5-phenyl-N-(pyrimidin-5-ylmethyl)pyrazolo[1,5-a]pyridin-7-amine). The inhibitor engages the kinase hinge region via two hydrogen bonds, and the 3-bromo substituent is sterically accommodated within the ATP-binding pocket without disrupting the conserved hinge-binding geometry [1]. While this specific inhibitor is not the target compound, the shared 3-bromo-pyrazolo[1,5-a]pyridine core establishes a structural precedent: the 3-bromo substituent does not sterically clash with the kinase hinge, a critical consideration when selecting a scaffold for kinase-focused libraries.

Hinge-binding compatibility

Class-level

PDB 2R3K: 3-bromo scaffold accommodated in CDK2 hinge

Supports scaffold choice for kinase hinge-compatible design

Shared core, not identical compound; verify for target of interest

Evidence Dimension	Hinge-binding compatibility of 3-bromo substituent
Target Compound Data	Scaffold validated by crystallographic evidence (PDB 2R3K)
Comparator Or Baseline	Non-brominated pyrazolo[1,5-a]pyridine analogs also known to bind CDK2 hinge
Quantified Difference	Qualitative; no steric clash observed at 2.30 Å resolution
Conditions	CDK2 co-crystallized with 3-bromo-5-phenyl-N-(pyrimidin-5-ylmethyl)pyrazolo[1,5-a]pyridin-7-amine

Why This Matters

This evidence de-risks the procurement decision: the 3-bromo substitution on this scaffold is sterically tolerated in kinase active sites, supporting its use in developing ATP-competitive inhibitors.

• [1] PDB Entry 2R3K. Crystal Structure of Cyclin-Dependent Kinase 2 with inhibitor 3-bromo-5-phenyl-N-(pyrimidin-5-ylmethyl)pyrazolo[1,5-a]pyridin-7-amine. RCSB Protein Data Bank, 2008. https://doi.org/10.2210/pdb2r3k/pdb. View Source

Suzuki-Miyaura Cross-Coupling Reactivity

In palladium-catalyzed cross-coupling reactions, the C–Br bond at the 3-position of this scaffold is more readily activated than the C–Cl bond, owing to the lower bond dissociation energy of C–Br (approximately 285 kJ/mol) compared to C–Cl (approximately 327 kJ/mol) [1]. While direct head-to-head kinetic data for this specific scaffold are not publicly available, a wide body of literature on heteroaryl halides establishes that aryl bromides undergo oxidative addition to Pd(0) 50–100 times faster than the corresponding chlorides under standard Suzuki-Miyaura conditions [2]. This translates to higher yields, shorter reaction times, and broader substrate scope when using the 3-bromo derivative rather than the 3-chloro congener for library synthesis.

Cross-coupling reactivity

Class-level

Estimated 50–100× faster oxidative addition for C–Br vs C–Cl

Supports higher synthetic efficiency in library production

Trend based on general heteroaryl halide data; scaffold-specific kinetics may vary

Evidence Dimension	Relative rate of oxidative addition to Pd(0) in Suzuki-Miyaura coupling
Target Compound Data	Aryl-Br: fast oxidative addition (C–Br BDE ~285 kJ/mol)
Comparator Or Baseline	3-Cl analog: slower oxidative addition (C–Cl BDE ~327 kJ/mol)
Quantified Difference	Estimated 50–100× rate enhancement for Br over Cl based on general heteroaryl halide reactivity trends
Conditions	General Pd(0)-catalyzed Suzuki-Miyaura conditions; exact rate factor depends on ligand, base, and solvent

Why This Matters

Procurement of the bromo derivative over the chloro analog directly translates to higher synthetic throughput and yield in generating diverse compound libraries, reducing the cost per final compound in medicinal chemistry programs.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, FL, 2007; Chapter 9. View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews 1995, 95 (7), 2457-2483. View Source

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-amine: Application Scenarios

Suzuki-Miyaura Library Synthesis for Kinase Lead Generation

This compound is ideally suited as the central building block for parallel synthesis of 3-aryl/heteroaryl pyrazolo[1,5-a]pyridine libraries targeting the ATP-binding site of kinases. The bromine's superior oxidative addition kinetics (estimated 50–100× faster than Cl) enable rapid, high-yielding diversification under standard palladium catalysis [1]. The crystallographic validation of the scaffold in CDK2 (PDB 2R3K) confirms that the 3-substituent points toward solvent-accessible space, making it a tolerant position for introducing pharmacophore elements . Procurement for this application is prioritized over the chloro or unsubstituted analogs due to this evidence of both synthetic efficiency and structural compatibility.

Lipophilic Ligand Efficiency Optimization in CNS Programs

The measured XLogP3 of 1.3 for the 3-bromo derivative places it in an optimal range for CNS drug discovery, where logP values between 1 and 3 are preferred for balancing blood-brain barrier penetration and aqueous solubility [1]. Compared to the parent scaffold (XLogP3 0.6), the bromo derivative offers a 0.7-unit logP increase without introducing additional hydrogen bond donors or acceptors. This makes it a preferred choice for medicinal chemists seeking to improve CNS penetration of pyrazolo[1,5-a]pyridine-based kinase inhibitors while maintaining a synthetic handle for late-stage functionalization.

Structure-Based CDK2 Inhibitor Design

The published co-crystal structure of CDK2 with a 3-bromo-pyrazolo[1,5-a]pyridine inhibitor (PDB 2R3K) provides a direct structural rationale for using this building block in cyclin-dependent kinase inhibitor programs [1]. The 2-amino group engages the kinase hinge, while the 3-bromo substituent serves as a vector for introducing hydrophobic groups that interact with the gatekeeper residue or solvent front. Researchers designing CDK-family inhibitors should procure this compound over the 3-unsubstituted analog, which lacks the critical bromine handle for extending into the kinase specificity pocket.

Scaffold-Hopping & Patent Circumvention

The tetrahydropyrazolo[1,5-a]pyridine core is a less-explored scaffold compared to the fully aromatic pyrazolo[1,5-a]pyridine series, offering opportunities for novel intellectual property generation. The 3-bromo-2-amino substitution pattern provides a unique vector set for scaffold-hopping from established pyrazolopyrimidine or imidazopyrazine kinase inhibitors [1]. The partially saturated ring introduces conformational flexibility and a chiral center potential, which can be exploited to improve selectivity or pharmacokinetic properties beyond what is achievable with flat, aromatic scaffolds. Procurement of this specific brominated building block enables rapid access to this underexplored chemical space.

Application

Selection Property

Validation Focus

Kinase library synthesis (Suzuki-Miyaura)

Cross-coupling reactivity (bromo handle)

Synthetic efficiency and hinge-pocket compatibility

CNS drug-like property screening

Moderate logP increase (bromine vs hydrogen)

Permeability-solubility balance in CNS chemical space

CDK-family inhibitor design

Scaffold hinge-binding validation (PDB 2R3K)

Gatekeeper/solvent-front vector exploration

Scaffold-hopping from flat aromatics

Partially saturated core with bromo/amino vectors

Conformational flexibility and novel IP opportunities

• [1] Fischmann, T. O.; Hruza, A.; Duca, J. S.; et al. Structure-guided discovery of cyclin-dependent kinase inhibitors. Biopolymers 2008, 89 (5), 372-379. View Source